Cas no 2228439-54-9 (4,4-difluoro-2-methoxypentanoic acid)

• Product Name: 4,4-difluoro-2-methoxypentanoic acid
• CAS No: 2228439-54-9
• MF: C₆H₁₀F₂O₃
• MW: 168.138609409332
• CID: 6036878
• PubChem ID: 165632693
• Update Time: 2025-05-19

4,4-difluoro-2-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methoxypentanoic acid
• 2228439-54-9
• EN300-1944635

• Inchi： 1S/C6H10F2O3/c1-6(7,8)3-4(11-2)5(9)10/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： JDLGMSQDDWTAPJ-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 168.05980050g/mol
• Monoisotopic Mass: 168.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-2-methoxypentanoic acid

4,4-Difluoro-2-Methoxypentanoic Acid: A Comprehensive Overview

4,4-Difluoro-2-methoxypentanoic acid, with the CAS number 2228439-54-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pentanoic acid backbone with fluorine and methoxy substituents. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular formula of 4,4-difluoro-2-methoxypentanoic acid is C7H10F2O3, and its molecular weight is approximately 186.18 g/mol. The compound exists as a white crystalline solid under standard conditions. Its physical properties, such as melting point and boiling point, are critical for its use in synthetic chemistry and pharmaceutical applications. Recent studies have highlighted the importance of understanding the thermodynamic stability of this compound to optimize its synthesis and storage conditions.

From a chemical standpoint, 4,4-difluoro-2-methoxypentanoic acid exhibits interesting reactivity due to the electron-withdrawing effects of the fluorine atoms and the electron-donating methoxy group. These effects influence the acidity of the carboxylic acid group and the reactivity of the molecule in various reactions. For instance, the compound can undergo esterification or amidation reactions, which are pivotal in drug design and development.

The synthesis of 4,4-difluoro-2-methoxypentanoic acid typically involves multi-step processes that include fluorination and methoxylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have explored the use of transition metal catalysts to facilitate these transformations, thereby reducing reaction times and improving yields.

In terms of applications, 4,4-difluoro-2-methoxypentanoic acid has shown promise in the development of novel pharmaceutical agents. Its structure makes it a potential candidate for designing drugs targeting specific biological pathways. For example, studies have indicated that this compound may exhibit anti-inflammatory or antioxidant properties, which are highly desirable in therapeutic agents.

The biological activity of 4,4-difluoro-2-methoxypentanoic acid has been a focal point of recent research efforts. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory responses. These findings suggest that the compound could serve as a lead molecule for developing treatments for conditions such as arthritis or neurodegenerative diseases.

In addition to its pharmaceutical applications, 4,4-difluoro-2-methoxypentanoic acid has also been explored for its potential in agrochemicals and materials science. Its ability to interact with biological systems makes it a versatile molecule with wide-ranging applications.

The safety profile of 4,4-difluoro-2-methoxypentanoic acid is another critical aspect that has been extensively studied. Researchers have investigated its acute and chronic toxicity profiles to ensure its safe handling and use in various industrial settings. These studies have provided valuable insights into its potential risks and mitigation strategies.

In conclusion, 4,4-difluoro-2-methoxypentanoic acid, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from pharmaceuticals to materials science, underscoring its importance in modern chemistry.